Cas no 114109-63-6 (4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene)

• Product Name: 4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene
• CAS No: 114109-63-6
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 1201644
• PubChem ID: 9903278
• Update Time: 2025-04-20

4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene Chemical and Physical Properties

Names and Identifiers

• 4,7,7,8,9,9-hexamethyl-1,3,4,7,8,9-hexahydrocyclopenta[h]isochromene
• indeno[4,5-c]pyran, 1,3,4,7,8,9-hexahydro-4,7,7,8,9,9-hexamethyl-
• 1,3,4,7,8,9-Hexahydro-4,7,7,8,9,9-hexamethylcyclopenta[h]-2-benzopyran
• DTXSID101044599
• SCHEMBL13880188
• 114109-63-6

• Inchi： 1S/C18H26O/c1-11-9-19-10-14-13(11)7-8-15-16(14)18(5,6)12(2)17(15,3)4/h7-8,11-12H,9-10H2,1-6H3
• InChI Key： AKNNEYHEHIBFRA-UHFFFAOYSA-N
• SMILES： O1CC(C)C2C=CC3=C(C=2C1)C(C)(C)C(C)C3(C)C

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23